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Compound of Interest

Compound Name: ZM-306416 hydrochloride

Cat. No.: B2512675 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling ZM-306416 hydrochloride must adhere to stringent safety and disposal protocols.

Although a specific Safety Data Sheet (SDS) is not readily available for this compound, its

classification as a potent Vascular Endothelial Growth Factor Receptor (VEGFR) inhibitor

necessitates its handling as a hazardous chemical. The following guidelines are based on best

practices for the disposal of analogous research compounds and are designed to ensure

laboratory safety and environmental protection.

Quantitative Data Summary
A compilation of the available physicochemical properties for ZM-306416 hydrochloride is

presented below. This information is critical for safe handling, storage, and the preparation of

solutions.
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Property Value Source(s)

Molecular Formula C₁₆H₁₃ClFN₃O₂ · HCl [1]

Molecular Weight 370.12 g/mol [1]

CAS Number 196603-47-1 [1]

Purity >98% [1]

Solubility
Soluble in DMSO (up to 5

mg/mL)
[1]

Storage Room Temperature [1]

Stability ≥ 1 year [1]

Biological Activity

Potent and selective

VEGFR1/2 inhibitor. IC₅₀

values are 100 nM and 2 µM

for KDR and Flt respectively.

[2]

Disposal Workflow for ZM-306416 Hydrochloride
The following diagram outlines the procedural flow for the safe disposal of ZM-306416
hydrochloride waste.
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Disposal workflow for ZM-306416 hydrochloride.

Detailed Experimental Protocols for Disposal
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Due to the potent biological activity and potential toxicity of ZM-306416 hydrochloride, all

waste contaminated with this compound must be treated as hazardous chemical waste. Under

no circumstances should this material be disposed of down the drain or in regular solid waste.

1. Personal Protective Equipment (PPE): Before handling the compound or its waste, ensure

appropriate PPE is worn, including:

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles or a face shield

A lab coat

2. Waste Segregation:

Point of Generation: All waste streams containing ZM-306416 hydrochloride must be

segregated from non-hazardous waste immediately at the point of generation. This includes

unused stock solutions, leftover experimental solutions, contaminated PPE, and any labware

(e.g., pipette tips, tubes, flasks) that has come into contact with the compound.

3. Liquid Waste Management:

Collection: Collect all liquid waste containing ZM-306416 hydrochloride in a dedicated,

sealed, and leak-proof hazardous waste container. The container material must be

compatible with the solvent used (e.g., a high-density polyethylene container for DMSO

solutions).

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "ZM-306416 hydrochloride," the approximate concentration, and the solvent(s)

present.

4. Solid Waste Management:

Collection: Collect all contaminated solid materials, such as pipette tips, centrifuge tubes,

gloves, and bench paper, in a dedicated, clearly labeled, and leak-proof hazardous waste

container.
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Labeling: The container must be clearly labeled with "Hazardous Waste" and "ZM-306416
hydrochloride Contaminated Debris."

5. Decontamination of Labware:

Reusable glassware and equipment should be decontaminated. A common procedure

involves rinsing with a suitable solvent (one that dissolves the compound, like DMSO,

followed by ethanol and then water) to remove any residue. The rinsate must be collected

and disposed of as hazardous liquid waste.

6. Storage of Hazardous Waste:

Store all hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, until they are collected for disposal. This area should have

secondary containment to prevent spills.

7. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Ensure the disposal facility is an approved waste disposal plant. Do not attempt

to neutralize or treat the chemical waste yourself unless you are following a specifically

approved institutional protocol.

Disclaimer: The information provided here is a guide based on general laboratory safety

principles for handling potent bioactive compounds. Always consult your institution's specific

safety and disposal protocols and the relevant Safety Data Sheets for any chemicals used in

your procedures. The absence of a specific SDS for ZM-306416 hydrochloride underscores

the importance of treating it with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for ZM-
306416 Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2512675#zm-306416-hydrochloride-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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